Cas no 90223-50-0 (4,5-Benzothiazolediamine,2-methyl-)

• Product Name: 4,5-Benzothiazolediamine,2-methyl-
• CAS No: 90223-50-0
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 798157
• Update Time: 2024-02-02

4,5-Benzothiazolediamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Benzothiazolediamine,2-methyl-
• Benzothiazole, 4,5-diamino-2-methyl- (6CI,7CI)

• Inchi： 1S/C8H9N3S/c1-4-11-8-6(12-4)3-2-5(9)7(8)10/h2-3H,9-10H2,1H3
• InChI Key： WTJUOJNWXXWUTG-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(N)C(N)=C2N=C1C

Computed Properties

• Exact Mass: 179.052
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2A^2